N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine

• IUPAC Name: N-[(2-ethoxy-3-methoxyphenyl)methyl]-N-methylpyrimidin-4-amine
• InChI: InChI=1S/C15H19N3O2/c1-4-20-15-12(6-5-7-13(15)19-3)10-18(2)14-8-9-16-11-17-14/h5-9,11H,4,10H2,1-3H3
• InChI Key: VIIAMPKVEOIOPN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC=C1OC)CN(C)C2=NC=NC=C2
• Molecular Formula: C15H19N3O2
• Molecular Weight: 273.33 g/mol

Description

N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound belongs to the class of pyrimidine derivatives and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine is not fully understood. However, it is believed that this compound exerts its pharmacological effects by modulating the activity of various enzymes and receptors in the body.
Biochemical and Physiological Effects:
N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine has been shown to exhibit various biochemical and physiological effects. It has been reported to possess anti-inflammatory, analgesic, and antipyretic properties. Additionally, this compound has been shown to exhibit potent antioxidant activity, which makes it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine has several advantages in lab experiments. It is relatively easy to synthesize and has shown good stability under various experimental conditions. However, this compound has some limitations, including its low solubility in water, which may affect its bioavailability in vivo.

Future Directions

There are several potential future directions for the research on N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine. One of the significant areas of research is the identification of its molecular targets and the elucidation of its mechanism of action. Additionally, further studies are needed to explore the potential applications of this compound in the treatment of various diseases, such as cancer, Alzheimer's disease, and Parkinson's disease. Moreover, the development of novel synthetic methods for the preparation of this compound and its analogs may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
In conclusion, N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine is a promising compound with potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the discovery of new drugs for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine involves the reaction of 2-ethoxy-3-methoxybenzaldehyde with N-methylpyrimidin-4-amine in the presence of a suitable catalyst. The reaction proceeds under mild conditions and yields the desired product in good yield.

Scientific Research Applications

N-(2-ethoxy-3-methoxybenzyl)-N-methylpyrimidin-4-amine has been extensively studied for its potential applications in various scientific fields. One of the significant applications of this compound is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases.